Cas no 1171667-09-6 (4-Bromo-1-ethyl-5-methyl-1H-pyrazole)

• Product Name: 4-Bromo-1-ethyl-5-methyl-1H-pyrazole
• CAS No: 1171667-09-6
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD11500994
• CID: 1079382
• PubChem ID: 25219331
• Update Time: 2025-04-20

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-5-methyl-1H-pyrazole
• LS-01675
• 1171667-09-6
• AKOS000301998
• 4-bromo-1-ethyl-5-methylpyrazole
• DTXSID30649224
• CS-0207528
• SCHEMBL13990286
• EN300-232360
• STK503172
• ALBB-004439
• G29904
• MFCD11500994
• AMY21209

• MDL： MFCD11500994
• Inchi： 1S/C6H9BrN2/c1-3-9-5(2)6(7)4-8-9/h4H,3H2,1-2H3
• InChI Key： WTWRJJVWOLSSTM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C)CC

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides